Cas no 253678-93-2 ([1,1'-Biphenyl]-3-carboxylicacid, 3'-cyano-)

• Product Name: [1,1'-Biphenyl]-3-carboxylicacid, 3'-cyano-
• CAS No: 253678-93-2
• MF: C₁₄H₉NO₂
• MW: 223.226763486862
• MDL: MFCD04117360
• CID: 246694
• PubChem ID: 2757950
• Update Time: 2025-08-05

[1,1'-Biphenyl]-3-carboxylicacid, 3'-cyano- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylicacid, 3'-cyano-
• 3-(3-Cyanophenyl)benzoic acid
• 3'-CYANO-BIPHENYL-3-CARBOXYLIC ACID
• 3-Chloro-N-[(phenylthio)methyl]benzenamine
• 3'-Cyano-[1,1'-biphenyl]-3-carboxylicacid
• 3'-cyano[1,1'-biphenyl]-3-carboxylic acid
• 253878-93-2
• AKOS004117518
• J-015976
• BB 0223039
• 3'-Cyano-[1,1'-biphenyl]-3-carboxylic acid
• DTXSID30948209
• MFCD04117360
• 253678-93-2
• CS-0207350
• SCHEMBL5529069
• BS-24888
• CHEMBL2089277
• 3'-cyanobiphenyl-3-carboxylic acid

• MDL： MFCD04117360
• Inchi： 1S/C14H9NO2/c15-9-10-3-1-4-11(7-10)12-5-2-6-13(8-12)14(16)17/h1-8H,(H,16,17)
• InChI Key： BFOFVXTZGJGLES-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 237.07903
• Monoisotopic Mass: 223.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• PSA: 50.09